H-Trp(For)-OH HCl
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Overview
Description
H-Trp(For)-OH HCl, also known as this compound, is a useful research compound. Its molecular formula is C12H13ClN2O3 and its molecular weight is 268,7 g/mole. The purity is usually 95%.
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Scientific Research Applications
Oxidation and Reaction Dynamics
- Research on the reaction dynamics of hydroxyl radicals (OH) with various molecules, including HCl, highlights the fundamental chemical processes that could be relevant to understanding the behavior of tryptophan derivatives in chemical reactions. Studies demonstrate the formation of long-living complexes and the role of vibrational and rotational distributions in these reactions (Schinke, 1984).
Amino Acids and Proteins Oxidation
- The oxidation of tryptophan and tryptophan residues in peptides and proteins by hydrogen peroxide has been investigated to evaluate losses and the pattern of degradation products. This research can provide insights into the stability and reactivity of tryptophan derivatives, including H-Trp(For)-OH HCl, under oxidative conditions (Šimat & Steinhart, 1998).
Hydroxyl Radicals in Environmental Chemistry
- The role of hydroxyl radicals in environmental compartments, including their formation and reactivity, sheds light on the potential environmental implications of tryptophan derivatives. Understanding the behavior of hydroxyl radicals can inform studies on the degradation and transformation of chemical compounds in natural waters and the atmosphere (Gligorovski et al., 2015).
Mechanism of Action
Target of Action
H-Trp(For)-OH HCl, also known as L-Tryptophanamide hydrochloride, is an endogenous metabolite . It has been detected in various biological fluids such as urine and blood It’s worth noting that tryptophan and its derivatives play a crucial role in several biological processes, including the synthesis of proteins and the production of the neurotransmitter serotonin .
Mode of Action
Tryptophan is a precursor to the neurotransmitter serotonin, which plays a significant role in mood regulation, sleep, and other neurological functions .
Biochemical Pathways
Tryptophan and its derivatives, including this compound, are involved in several biochemical pathways. The most notable is the serotonin pathway, where tryptophan is converted into serotonin, a neurotransmitter that contributes to feelings of well-being and happiness . Another significant pathway is the kynurenine pathway, which is involved in the production of niacin (vitamin B3) and other bioactive metabolites .
Pharmacokinetics
As an endogenous metabolite, it is likely to be well-absorbed and distributed throughout the body, metabolized by standard biochemical processes, and excreted via the kidneys .
Result of Action
Given its relationship to tryptophan, it may contribute to the regulation of mood, sleep, and other neurological functions through its involvement in the serotonin pathway .
Properties
IUPAC Name |
(2S)-2-amino-3-(1-formylindol-3-yl)propanoic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3.ClH/c13-10(12(16)17)5-8-6-14(7-15)11-4-2-1-3-9(8)11;/h1-4,6-7,10H,5,13H2,(H,16,17);1H/t10-;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWYUYJDIFZXFJT-PPHPATTJSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2C=O)CC(C(=O)O)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=CN2C=O)C[C@@H](C(=O)O)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.69 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.